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Compound of Interest

Compound Name: (4-Benzylmorpholin-3-yl)methanol

Cat. No.: B027052

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory
environment. This guide provides detailed, step-by-step procedures for the safe disposal of (4-
Benzylmorpholin-3-yl)methanol, a key intermediate in various synthetic processes.
Adherence to these protocols is crucial for minimizing environmental impact and safeguarding
laboratory personnel.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult the material's Safety Data
Sheet (SDS) for specific hazard information. While a dedicated SDS for (4-Benzylmorpholin-
3-yl)methanol is not readily available, the precautionary measures for similar chemical
compounds should be strictly followed.

Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of
degradation before use.

o Eye Protection: Safety glasses or goggles are mandatory to prevent accidental splashes.
o Lab Coat: A lab coat should be worn to protect from skin contact.

Engineering Controls:
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e Fume Hood: All handling and disposal procedures should be conducted within a certified
chemical fume hood to prevent the inhalation of any potential vapors.

In the event of a spill, it should be neutralized with sodium bicarbonate (NaHCOs), absorbed
with an inert material such as vermiculite or sand, and then collected into a designated
hazardous waste container[1].

Step-by-Step Disposal Protocol

The disposal of (4-Benzylmorpholin-3-yl)methanol must be managed as hazardous waste, in
accordance with local, state, and federal regulations.

» Waste Identification and Segregation:

o (4-Benzylmorpholin-3-yl)methanol waste should be segregated from other waste
streams to avoid incompatible chemical reactions.

o The waste can be identified by its CAS Number: 101376-25-4 for the (S)-enantiomer or
110167-20-9 for the racemic mixture[2][3].

o Container Selection and Labeling:

o Use a dedicated, compatible, and leak-proof container for collecting the waste. High-
density polyethylene (HDPE) containers are generally suitable for organic chemical waste.

o The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "(4-Benzylmorpholin-3-yl)methanol," and the approximate concentration and
quantity.

¢ \Waste Accumulation:

o Store the waste container in a designated and well-ventilated satellite accumulation area
within the laboratory.

o Keep the container tightly sealed when not in use.

 Final Disposal:
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o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Do not dispose of (4-Benzylmorpholin-3-yl)methanol down the drain or in regular trash.

Quantitative Data Summary

For accurate waste manifest documentation and to ensure compliance with disposal
regulations, the following information should be recorded for any accumulated (4-
Benzylmorpholin-3-yl)methanol waste.

Parameter Value Reference

(4-Benzylmorpholin-3-

Chemical Name N/A
yl)methanol

Molecular Formula C12H17NO2 [2][3]

Molecular Weight 207.27 g/mol [2][3]

CAS Number (S)-enantiomer 101376-25-4 [2]

CAS Number (racemate) 110167-20-9 [3]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for (4-
Benzylmorpholin-3-yl)methanol.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b027052?utm_src=pdf-body
https://www.benchchem.com/product/b027052?utm_src=pdf-body
https://www.benchchem.com/product/b027052?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/s_-_4-Benzylmorpholin-3-yl_methanol
https://www.chemshuttle.com/4-benzylmorpholin-3-yl-methanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/s_-_4-Benzylmorpholin-3-yl_methanol
https://www.chemshuttle.com/4-benzylmorpholin-3-yl-methanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/s_-_4-Benzylmorpholin-3-yl_methanol
https://www.chemshuttle.com/4-benzylmorpholin-3-yl-methanol.html
https://www.benchchem.com/product/b027052?utm_src=pdf-body
https://www.benchchem.com/product/b027052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Preparation & Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

(Work in a Chemical Fume Hood)

Disposal Procedure

y

Identify as Hazardous Waste

'

Segregate from Other Waste

'

(Use a Labeled, Compatible Container)

'

Store in Designated Accumulation Area

- J

Final Di$position

Arrange for EHS/Contractor Pickup

Click to download full resolution via product page

Caption: Disposal workflow for (4-Benzylmorpholin-3-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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